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An In-depth Technical Guide to Bis[(pinacolato)boryl]methane: Synthesis, Characterization,

and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis[(pinacolato)boryl]methane, also known as methylenebis(boronic acid pinacol ester), is a

versatile organoboron compound with significant applications in organic synthesis, materials

science, and medicinal chemistry.[1] Its unique structure, featuring two pinacolato boronate

esters attached to a central methylene group, makes it a valuable reagent for constructing

complex molecular architectures.[1] This guide provides a comprehensive overview of its

synthesis, detailed characterization data, and key applications, serving as a technical resource

for professionals in the chemical and pharmaceutical sciences.

Synthesis of Bis[(pinacolato)boryl]methane: A
Conceptual Overview
While specific, detailed experimental protocols for the synthesis of

bis[(pinacolato)boryl]methane are not readily available in public domain literature, several

strategic approaches have been described. These methods generally involve the formation of

carbon-boron bonds at a central methylene carbon.

The primary synthetic strategies include:
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Borylation of Methylene Compounds: This approach involves reacting suitable methylene

substrates with pinacolato boron reagents.

Transition Metal-Catalyzed Reactions: Palladium-catalyzed cross-coupling techniques are

frequently employed to facilitate the formation of the C-B bonds.[2] One conceptual pathway

involves the coupling of a dihalomethane with a diboron reagent like bis(pinacolato)diboron

in the presence of a palladium catalyst.

Boronic Acid Ester Methods: Syntheses can also proceed from boronic acid esters under

specific conditions that favor the formation of the geminal bis-boryl structure.[2]

A generalized conceptual pathway for a transition metal-catalyzed synthesis is illustrated

below.
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Caption: Generalized pathway for transition metal-catalyzed synthesis.

Physicochemical and Spectroscopic Properties
Bis[(pinacolato)boryl]methane is a white to off-white low melting solid.[3] It is characterized

by its high solubility in common organic solvents and relative stability, which facilitates its
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handling and use in various synthetic applications.[1]

Table 1: Physicochemical Properties
Property Value Reference(s)

CAS Number 78782-17-9 [4][5][6][7]

Molecular Formula C₁₃H₂₆B₂O₄ [4][5][6][7]

Molecular Weight 267.97 g/mol [4][5][6]

Appearance
White to Off-White Low Melting

Solid

Melting Point 51.0 to 55.0 °C

Boiling Point 272.0 ± 23.0 °C (Predicted) [8]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[8]

Storage
Store at –20 °C to <-15°C,

under inert gas
[4][6]

Table 2: Spectroscopic Data

Technique Solvent
Chemical Shift (δ) /
Wavenumber
(cm⁻¹)

Reference(s)

¹H-NMR CDCl₃

~1.2 ppm (s, 24H, -

C(CH₃)₄), ~0.8 ppm

(s, 2H, -CH₂-)

[9]

¹³C-NMR CDCl₃

~83 ppm (-C(CH₃)₄),

~24 ppm (-C(CH₃)₄),

Methylene carbon

signal not specified

[9]

¹¹B-NMR THF-d8

Equilibrium with LiOt-

Bu monitored by ¹¹B

NMR

[10]
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Experimental Protocols and Workflows
As specific synthesis protocols are not available, this section outlines a generalized workflow

for reactions utilizing bis[(pinacolato)boryl]methane, such as in the Boron-Wittig olefination

or palladium-catalyzed cross-coupling reactions.

General Experimental Workflow Using CH₂(Bpin)₂

Reaction Setup Reaction
Workup & Purification

1. Add Substrate &
Bis[(pinacolato)boryl]methane

to dry flask under inert gas

2. Add Solvent
(e.g., Toluene, THF)

3. Add Catalyst
and/or Base

4. Heat/Stir for
Specified Time

5. Quench Reaction
(e.g., with H₂O)

6. Organic Extraction
(e.g., with Ether/EtOAc) 7. Dry & Concentrate 8. Purify via

Chromatography/Distillation

Click to download full resolution via product page

Caption: A typical workflow for reactions involving bis[(pinacolato)boryl]methane.

Applications in Research and Development
Bis[(pinacolato)boryl]methane is a cornerstone reagent in modern organic chemistry with

diverse applications.

Organic Synthesis: It serves as a crucial building block for creating enantioenriched

secondary boronate esters. These esters are excellent partners in Suzuki-Miyaura cross-

coupling reactions, a powerful method for forming carbon-carbon bonds with high

stereochemical fidelity.[3][5] Its utility has been demonstrated in the multigram-scale

synthesis of various building blocks.[11]

Cross-Coupling Reactions: The compound is a versatile reagent in various catalytic cross-

coupling reactions, enabling the efficient formation of carbon-boron and subsequent carbon-

carbon bonds.[1] This is particularly valuable for synthesizing complex organic molecules.[1]

Drug Development and Medicinal Chemistry: As an organoboronate derivative,

bis[(pinacolato)boryl]methane has been identified as an inhibitor of matrix
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metalloproteinase (MMP-2). Overexpression of MMP-2 is linked to the progression of

diseases like cancer, making this compound a point of interest for therapeutic research.[8]

Materials Science: It is also utilized in the development of advanced materials, such as

specialized polymers and catalysts, owing to its favorable reactivity and stability.[1]

Safety and Handling
Appropriate safety measures must be taken when handling bis[(pinacolato)boryl]methane.

Signal Word: Warning[12]

Hazard Statements:

H315: Causes skin irritation.[12]

H319: Causes serious eye irritation.[12]

H335: May cause respiratory irritation.[12]

Precautionary Statements: P261, P264, P271, P280, P302 + P352, P305 + P351 + P338.

[12]

Storage: The compound should be stored at low temperatures (–20 °C to <-15°C) under an

inert atmosphere such as nitrogen to ensure its stability.[4][6]

Conclusion
Bis[(pinacolato)boryl]methane is a reagent of considerable value, bridging fundamental

synthetic chemistry with applied fields like drug discovery and materials science. While

detailed, publicly accessible synthesis protocols remain elusive, its physicochemical properties

and spectroscopic signatures are well-characterized. Its role in facilitating complex C-C bond

formation and its potential as a bioactive molecule underscore its importance. This guide

consolidates the current technical knowledge on this compound, providing a foundation for

researchers and developers seeking to leverage its unique chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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